Cas no 90889-37-5 (4H-pyran-4-one-d4)
4H-pyran-4-one-d4 structure
Product Name:4H-pyran-4-one-d4
CAS No:90889-37-5
MF:C5H4O2
MW:100.108708381653
CID:6827045
PubChem ID:172404910
Update Time:2025-02-14
4H-pyran-4-one-d4 Chemical and Physical Properties
Names and Identifiers
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- CS-25303
- 4H-pyran-4-one-d4
- 90889-37-5
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- Inchi: 1S/C5H4O2/c6-5-1-3-7-4-2-5/h1-4H/i1D,2D,3D,4D
- InChI Key: CVQUWLDCFXOXEN-RHQRLBAQSA-N
- SMILES: O1C([2H])=C([2H])C(C([2H])=C1[2H])=O
Computed Properties
- Exact Mass: 100.046236350Da
- Monoisotopic Mass: 100.046236350Da
- Isotope Atom Count: 4
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 26.3Ų
4H-pyran-4-one-d4 Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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